Cas no 303091-02-3 (2-{[(2,5-dibromophenyl)amino]methyl}phenol)

• Product Name: 2-{[(2,5-dibromophenyl)amino]methyl}phenol
• CAS No: 303091-02-3
• CID: 4644410
• Update Time: 2025-05-25

2-{[(2,5-dibromophenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-DIBROMOANILINO)METHYL]BENZENOL
• 2-{[(2,5-dibromophenyl)amino]methyl}phenol
• Phenol, 2-[[(2,5-dibromophenyl)amino]methyl]-

Additional information on 2-{[(2,5-dibromophenyl)amino]methyl}phenol

Introduction to 2-{[(2,5-Dibromophenyl)Amino]Methyl}Phenol (CAS No. 303091-02-3)

2-{[(2,5-Dibromophenyl)Amino]Methyl}Phenol, commonly referred to as Compound 303091-02-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material synthesis, and catalytic processes. Recent advancements in chemical synthesis and characterization techniques have further enhanced our understanding of its properties and functionalities.

The molecular structure of Compound 303091-02-3 comprises a phenol group attached to a methylamine moiety, which is further linked to a 2,5-dibromophenyl group. This arrangement imparts the compound with distinctive electronic and steric properties, making it suitable for diverse chemical transformations. The presence of bromine atoms in the aromatic ring introduces additional reactivity and selectivity, which are crucial for its applications in organic synthesis.

Recent studies have highlighted the role of Compound 303091-02-3 in the development of advanced materials, particularly in the synthesis of polymers and hybrid materials. Researchers have explored its ability to act as a building block for constructing supramolecular assemblies, which hold promise for applications in sensors, drug delivery systems, and catalysis.

In the context of drug discovery, Compound 303091-02-3 has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis of Compound 303091-02-3 has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields and purity. These advancements underscore the importance of sustainable practices in modern chemical research.

In conclusion, Compound 303091-02-3, with its distinctive chemical properties and wide-ranging applications, remains a focal point in contemporary chemical research. As new discoveries emerge, this compound is expected to play an increasingly significant role in advancing both academic and industrial pursuits.